Cas no 937025-28-0 (1-(6-(Aminooxy)hexyl)-1H-pyrrole-2,5-dione hydrochloride)

• Product Name: 1-(6-(Aminooxy)hexyl)-1H-pyrrole-2,5-dione hydrochloride
• CAS No: 937025-28-0
• MF: C₁₀H₁₇ClN₂O₃
• MW: 248.706581830978
• CID: 4771156
• PubChem ID: 90178036
• Update Time: 2025-06-09

1-(6-(Aminooxy)hexyl)-1H-pyrrole-2,5-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(6-(Aminooxy)hexyl)-1H-pyrrole-2,5-dione hydrochloride
• 1-(6-(Aminooxy)hexyl)-1h-pyrrole-2,5-dione xhydrochloride
• SCHEMBL15742551
• 1378306-38-7
• Mal-hexyoxyamine
• 937025-28-0

• Inchi： 1S/C10H16N2O3.ClH/c11-15-8-4-2-1-3-7-12-9(13)5-6-10(12)14;/h5-6H,1-4,7-8,11H2;1H
• InChI Key： XVFUFIBSMKZNKF-UHFFFAOYSA-N
• SMILES： Cl.O(CCCCCCN1C(C=CC1=O)=O)N

Computed Properties

• Exact Mass: 248.0927701g/mol
• Monoisotopic Mass: 248.0927701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 245
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6

Additional information on 1-(6-(Aminooxy)hexyl)-1H-pyrrole-2,5-dione hydrochloride

1-(6-(Aminooxy)hexyl)-1H-pyrrole-2,5-dione hydrochloride (CAS No. 937025-28-0): A Comprehensive Overview

1-(6-(Aminooxy)hexyl)-1H-pyrrole-2,5-dione hydrochloride (CAS No. 937025-28-0) is a versatile compound with significant applications in the fields of medicinal chemistry and biological research. This compound, also known as pyrrole-2,5-dione, 1-(6-aminooxyhexyl)-, hydrochloride, is a derivative of pyrrole-2,5-dione and features an aminooxy functional group attached to a hexyl chain. The unique structure of this compound makes it an attractive candidate for various pharmaceutical and biochemical studies.

The aminooxy group in 1-(6-(Aminooxy)hexyl)-1H-pyrrole-2,5-dione hydrochloride is particularly noteworthy due to its reactivity and ability to form stable linkages with aldehydes and ketones. This property has been extensively utilized in the development of bioconjugates and targeted drug delivery systems. Recent studies have demonstrated the potential of this compound in enhancing the therapeutic efficacy of various drugs by improving their solubility and stability.

In the context of medicinal chemistry, 1-(6-(Aminooxy)hexyl)-1H-pyrrole-2,5-dione hydrochloride has shown promise in the design of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The aminooxy group in this compound can be used to create reversible linkages with active drug molecules, thereby controlling their release and distribution in the body. This approach has been particularly useful in reducing the side effects associated with high doses of certain drugs.

Furthermore, 1-(6-(Aminooxy)hexyl)-1H-pyrrole-2,5-dione hydrochloride has been explored for its potential in imaging applications. The ability to form stable conjugates with imaging agents such as fluorophores and radioisotopes makes it a valuable tool in diagnostic imaging techniques. Recent research has focused on using this compound to enhance the sensitivity and specificity of imaging modalities such as fluorescence imaging and positron emission tomography (PET).

The pyrrole-2,5-dione core of 1-(6-(Aminooxy)hexyl)-1H-pyrrole-2,5-dione hydrochloride is known for its unique electronic properties and stability. These characteristics contribute to the compound's ability to form robust conjugates with various biomolecules, including proteins and nucleic acids. This property has been leveraged in the development of novel therapeutic agents and diagnostic tools.

Recent advancements in synthetic methodologies have facilitated the efficient production of 1-(6-(Aminooxy)hexyl)-1H-pyrrole-2,5-dione hydrochloride on a larger scale. Techniques such as microwave-assisted synthesis and solid-phase synthesis have been employed to improve yield and purity while reducing reaction times. These developments have made it more accessible for researchers and pharmaceutical companies to incorporate this compound into their drug discovery pipelines.

In addition to its applications in drug development and imaging, 1-(6-(Aminooxy)hexyl)-1H-pyrrole-2,5-dione hydrochloride has also been studied for its potential in materials science. The compound's ability to form stable complexes with metal ions has led to its use in the synthesis of metal-organic frameworks (MOFs). MOFs are highly porous materials with a wide range of applications, including gas storage, catalysis, and drug delivery.

The safety profile of 1-(6-(Aminooxy)hexyl)-1H-pyrrole-2,5-dione hydrochloride is another important consideration for its use in pharmaceutical and biomedical applications. Extensive toxicity studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety.

In conclusion, 1-(6-(Aminooxy)hexyl)-1H-pyrrole-2,5-dione hydrochloride (CAS No. 937025-28-0) is a multifaceted compound with a wide range of applications in medicinal chemistry, biological research, and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers working on drug development, imaging technologies, and advanced materials. As ongoing research continues to uncover new possibilities for this compound, it is poised to play a significant role in advancing various fields of science and technology.